Cas no 26974-77-6 (3-Bromo-N-(2-chlorophenyl)propanamide)

• Product Name: 3-Bromo-N-(2-chlorophenyl)propanamide
• CAS No: 26974-77-6
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 2931010
• Update Time: 2023-08-10

3-Bromo-N-(2-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(2-chlorophenyl)propanamide
• BBL018098
• STL182085
• H5793
• 3-Bromo-N-(2-chlorophenyl)propanamide

• Inchi： 1S/C9H9BrClNO/c10-6-5-9(13)12-8-4-2-1-3-7(8)11/h1-4H,5-6H2,(H,12,13)
• InChI Key： RVIDDPVOLDPNMW-UHFFFAOYSA-N
• SMILES： BrCCC(NC1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 260.95560 g/mol
• Monoisotopic Mass: 260.95560 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 262.53
• XLogP3: 2
• Topological Polar Surface Area: 29.1